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Introduction

Strontium nitride (Sr₃N₂) is an inorganic compound composed of strontium and nitrogen. As a

member of the alkaline earth metal nitride series, it is characterized by its ionic bonding and

significant chemical reactivity.[1] First identified in the early 20th century, Sr₃N₂ serves as an

important precursor and intermediate in solid-state chemistry and materials science, particularly

in the synthesis of advanced materials such as nitride phosphors and high-performance

ceramics.[1][2] This guide provides a comprehensive overview of its core physical, chemical,

and structural properties, along with detailed experimental protocols for its synthesis and

characterization, aimed at researchers and professionals in materials science and chemical

development.

Core Physical and Chemical Properties
Strontium nitride is a crystalline solid whose color can range from golden-yellow to dark

brown or black, depending on its purity and crystal size.[1][3] The compound is primarily

defined by the ionic bond between strontium cations (Sr²⁺) and nitride anions (N³⁻), with a

calculated ionic character exceeding 85%.[1][4] This strong ionic nature contributes to its high

thermal stability.

Quantitative Data Summary
The fundamental quantitative properties of strontium nitride are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Chemical Formula Sr₃N₂ [3][5][6]

Molar Mass 290.87 g/mol [1][3][5]

Melting Point 1200 °C (1470 K) [1][3][5][7]

Density 3.87 g/cm³ [1]

Crystal Structure Anti-bixbyite (Cubic) [1]

Standard Enthalpy of

Formation (ΔH°f)
-390 kJ/mol [1]

Standard Gibbs Free Energy

of Formation (ΔG°f)
-355 kJ/mol [1]

Molecular and Crystal Structure
Strontium nitride adopts an anti-bixbyite crystal structure, which is isostructural with

manganese(III) oxide (Mn₂O₃).[1] In this cubic arrangement, the strontium cations (Sr²⁺) form a

lattice that accommodates the smaller nitride anions (N³⁻) in the tetrahedral interstices.[1] The

formation of the Sr₃N₂ formula unit is a direct result of charge balancing between the divalent

strontium ions and the trivalent nitride ions. The electronic configuration of the ions involves a

complete transfer of electrons from strontium to nitrogen, resulting in stable, closed-shell ions:

Sr²⁺ ([Kr]) and N³⁻ ([Ne]).[1]
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Caption: Logical diagram of ionic bond formation in Strontium Nitride.

Chemical Reactivity and Synthesis
Strontium nitride's reactivity is a key aspect of its chemical profile. It is stable in dry, inert

atmospheres but is highly susceptible to hydrolysis.[1]

Reaction with Water: It reacts rapidly with water and atmospheric moisture to produce

strontium hydroxide and ammonia gas.[1][3][5] The balanced equation for this hydrolysis is:

Sr₃N₂ + 6H₂O → 3Sr(OH)₂ + 2NH₃[1][7]
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Thermal Decomposition: The compound is thermally stable at high temperatures but

decomposes above 1300 °C in an inert atmosphere to yield strontium metal and nitrogen

gas.[1]

Reaction with Oxygen: In the presence of oxygen, it reacts at temperatures above 200 °C to

form strontium oxide and various nitrogen oxides.[1]

Reducing Agent: Sr₃N₂ acts as a strong reducing agent in solid-state reactions.[1]

Experimental Protocol: Direct Nitridation Synthesis
The most common method for synthesizing strontium nitride is the direct reaction of strontium

metal with nitrogen gas at elevated temperatures.[1][6]

Objective: To synthesize polycrystalline Sr₃N₂ powder.

Materials:

Strontium metal chunks or turnings (high purity)

High-purity nitrogen gas (N₂)

Inert gas (e.g., Argon)

Tube furnace with temperature control

Alumina or other inert crucible

Glovebox or inert atmosphere handling system

Methodology:

Preparation: Inside an inert atmosphere glovebox, freshly cut, clean pieces of strontium

metal are placed into an alumina crucible to ensure an unoxidized surface for reaction.

Furnace Setup: The crucible is placed inside the quartz tube of a horizontal tube furnace.

Purging: The tube is sealed and purged with a high-purity inert gas (Argon) for at least 30

minutes to remove residual oxygen and moisture.
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Nitridation: The gas flow is switched to high-purity nitrogen. The furnace temperature is

ramped up to between 450 °C and 600 °C.[1]

Reaction: The sample is held at the target temperature for 12-24 hours to ensure complete

conversion. The reaction is: 3Sr + N₂ → Sr₃N₂.[1]

Cooling: After the reaction period, the furnace is cooled to room temperature under a

continuous flow of nitrogen gas.

Product Handling: Once at room temperature, the product is immediately transferred to an

inert atmosphere glovebox for storage and handling to prevent hydrolysis from atmospheric

moisture. The resulting product is typically a golden-yellow to dark brown powder.[1]
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Workflow for Direct Nitridation Synthesis of Sr₃N₂

Start: Prepare Sr Metal
in Glovebox

Place Sample in
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Purge System with
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Switch to N₂ Gas Flow

Heat to 450-600 °C

Hold for 12-24 hours
(3Sr + N₂ → Sr₃N₂)

Cool to Room Temperature
(under N₂)

Transfer Product to
Glovebox for Storage

End: Sr₃N₂ Powder
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Caption: Experimental workflow for the synthesis of Strontium Nitride.
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Material Characterization
Confirming the successful synthesis and purity of strontium nitride requires analytical

characterization. Powder X-ray Diffraction (XRD) is the primary technique used to identify the

crystalline phase and determine lattice parameters.

Experimental Protocol: Powder X-ray Diffraction (XRD)
Analysis
Objective: To verify the crystal structure and phase purity of the synthesized Sr₃N₂ powder.

Materials:

Synthesized Sr₃N₂ powder

XRD sample holder (zero-background is preferred)

Powder X-ray diffractometer with a Cu Kα source (λ ≈ 1.54 Å)

Airtight/inert atmosphere sample holder or dome to prevent sample degradation during

measurement.

Methodology:

Sample Preparation: Inside a glovebox, a small amount of the synthesized Sr₃N₂ powder is

finely ground to ensure random crystal orientation. The powder is then densely packed onto

the sample holder.

Airtight Sealing: The sample holder is sealed within an airtight dome or cover with an X-ray

transparent window (e.g., Kapton or Beryllium) to protect the sample from air exposure.

Data Collection: The sealed sample holder is mounted onto the diffractometer. A diffraction

pattern is collected, typically over a 2θ range of 10-90° with a step size of ~0.02° and a

suitable scan speed.

Data Analysis: The resulting diffraction pattern is analyzed using crystallographic software.

The peak positions and intensities are compared against a reference pattern for Sr₃N₂ (e.g.,

from the ICDD database) to confirm the anti-bixbyite structure.
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Purity Assessment: The presence of impurity peaks (e.g., from SrO or unreacted Sr) is

checked to assess the phase purity of the sample. Rietveld refinement can be performed for

quantitative phase analysis and to refine lattice parameters.
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Workflow for Powder XRD Characterization of Sr₃N₂
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Diffractometer

Collect Diffraction Pattern
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Analyze Data:
Compare to Database
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End: Confirm Structure &
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Quantitative Analysis

Click to download full resolution via product page

Caption: Workflow for the characterization of Strontium Nitride via XRD.
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Applications and Future Outlook
Strontium nitride is a key material in several advanced applications, primarily leveraging its

chemical properties as a nitrogen source.

Luminescent Materials: It is a crucial raw material in the synthesis of red nitride phosphors,

which are used in white light-emitting diodes (LEDs) to improve brightness and color

rendering.[2][7][8]

High-Performance Ceramics: Due to its high thermal stability, Sr₃N₂ is used in the production

of specialized and precision ceramics for applications in extreme environments.[2][3][9]

Precursor Material: It serves as a versatile precursor for synthesizing other strontium-based

materials, such as complex perovskites.[1][6]

Emerging Research: Research is ongoing into its potential use in nitrogen storage systems,

as a semiconductor material, and as a catalyst in high-temperature chemical reactions.[1][2]

[6]

The continued exploration of strontium nitride and its derivatives is expected to yield new

functional materials with tailored electronic and optical properties, further expanding its role in

materials science and technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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